Cas no 344262-08-4 (N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide)

• Product Name: N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide
• CAS No: 344262-08-4
• MDL: MFCD00663743
• CID: 4649366
• Update Time: 2025-07-14

N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[IMINO(3-PYRIDINYL)METHYL]-2-METHYL-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOHYDRAZIDE
• 5-Thiazolecarboxylic acid, 2-methyl-4-(trifluoromethyl)-, 2-(imino-3-pyridinylmethyl)hydrazide
• N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide

• MDL： MFCD00663743

Additional information on N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide

Introduction to N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide (CAS No. 344262-08-4)

N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide, a compound with the CAS number 344262-08-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a N'-imino moiety, a 3-pyridinylmethyl substituent, a 2-methyl group, and a 4-(trifluoromethyl) group, all of which contribute to its unique chemical properties and biological interactions.

The 1,3-thiazole core is a well-known scaffold in medicinal chemistry, recognized for its presence in numerous bioactive compounds. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a carbohydrazide group into the molecular structure of N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide introduces additional reactivity, making it a versatile intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The N'-imino group in this compound is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the molecule's binding affinity to biological targets. Additionally, the presence of a trifluoromethyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability.

The synthesis of N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, has enabled chemists to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the progress in organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

The biological evaluation of N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide has revealed promising activities against various disease targets. Preclinical studies have demonstrated its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Furthermore, its interaction with DNA and RNA-binding proteins suggests that it may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate these critical biological pathways makes it an attractive candidate for further development.

The pharmacokinetic properties of N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide are also an area of active investigation. Researchers are exploring ways to optimize its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its therapeutic efficacy. Techniques such as structure-based drug design and computer-assisted molecular modeling are being employed to predict how modifications to the molecular structure can improve its pharmacokinetic behavior.

In conclusion, N'-Imino(3-pyridinyl)methyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbohydrazide (CAS No. 344262-08-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the advancement of medicinal chemistry.